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Compound of Interest

2,5-Bis(5-tert-butyl-2-
Compound Name: )
benzoxazolyl)thiophene

Cat. No.: B047129

An In-Depth Technical Guide to 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene (BBOT)

This guide provides a comprehensive technical overview of 2,5-Bis(5-tert-butyl-2-
benzoxazolyl)thiophene (BBOT), a high-performance fluorescent compound. Designed for
researchers, scientists, and professionals in drug development and material science, this
document delves into the core chemical structure, physicochemical properties, synthesis, and
critical applications of BBOT, grounded in scientific integrity and practical insights.

Introduction: Understanding BBOT

2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene, commonly abbreviated as BBOT, is a
synthetic organic molecule renowned for its exceptional fluorescent properties. Structurally, it is
a derivative of benzoxazole and thiophene, a combination that confers significant chemical
stability and a strong ability to absorb ultraviolet (UV) light and re-emit it as visible blue light.[1]
This phenomenon, known as fluorescence, makes BBOT a highly effective optical brightener
and a valuable tool in various scientific and industrial applications.[2][3] Also known by trade
names such as Uvitex OB and designated as Fluorescent Brightener 184, its primary function
IS to enhance the perceived whiteness and brightness of materials.[4][5] Its utility extends from
the plastics and coatings industries to advanced applications in liquid scintillators and as a
fluorescent probe in biological and materials research.[5][6]

Chemical Identity and Molecular Structure
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The unique properties of BBOT are a direct result of its molecular architecture. The central
thiophene ring is flanked by two 5-tert-butyl-benzoxazolyl groups. The tert-butyl groups
enhance solubility in organic matrices and contribute to the molecule's stability.

Caption: Chemical Structure of BBOT.

Table 1: Chemical Identifiers and Formula

Identifier Value

CAS Number 7128-64-5[7]

Molecular Formula C26H26N202S[1][7]

Molecular Weight 430.57 g/mol [1][7]
2,2'-(2,5-Thiophenediyl)bis[5-(1,1-

IUPAC Name ) ( P yhbis(>-(
dimethylethyl)benzoxazole][5]
Fluorescent Brightener 184, Uvitex OB,

Synonyms

BBOT[4][5][8]

| INChl Key | AIXZBGVLNVRQSS-UHFFFAOYSA-N[7] |

Physicochemical and Spectroscopic Properties

The utility of BBOT is defined by its physical and optical characteristics. It is a yellow-green
crystalline powder with excellent stability.[2][4] Its high quantum yield and significant Stokes
shift are central to its function as a fluorophore.[9]

Table 2: Physicochemical Properties of BBOT
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Property Value Source(s)

Light yellow to green
Appearance [11[3]
powder/crystals

Melting Point 199-203 °C [11[4]

Decomposition Temp. > 220 °C [2][4]

Insoluble in water; Soluble in
Solubility toluene, acetone, alkanes, [1112][4116]

mineral oils, and waxes.

| Density | ~1.27 g/cm3 at 20 °C |[5] |

Table 3: Spectroscopic Profile of BBOT

Spectroscopic

Wavelength/Value Conditions Source(s)
Property
Max. Absorption In ethanol or
373-375 nm . [2][4][10]
(Amax) dioxane
In ethanol or
Max. Emission (Aem) 435-438 nm [5][10][11]
cyclohexane
Stokes Shift ~65 nm - [10][12]

Molar Extinction

>47,000 at ~373 nm in dioxane
Coeff. (¢)

| Fluorescence Quantum Yield (®fl) | = 0.60 | In various solvents |[9] |

Synthesis Pathway and Protocol

The standard synthesis of BBOT is a robust and well-established process involving a
condensation reaction.[1] This method provides a reliable route to high-purity BBOT suitable for
demanding applications.
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Synthesis Mechanism

The core reaction involves the condensation of thiophene-2,5-dicarboxylic acid with two
equivalents of 5-tert-butyl-o-aminophenol.[1] The reaction is typically catalyzed by boric acid
and carried out in a high-boiling solvent mixture, such as trichlorobenzene and toluene, to
facilitate the removal of water via azeotropic distillation, which drives the reaction to completion.
[1][3] The process proceeds through the formation of amide intermediates, followed by
cyclodehydration to form the final benzoxazole rings.[1]
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1. Reactant Charging
- Thiophene-2,5-dicarboxylic acid
- 5-tert-butyl-o-aminophenol
- Boric Acid
- Solvents (Trichlorobenzene, Toluene)

eat

2. Condensation Reaction
- Heat to ~120°C

ontinuous water removal

3. Dehydration
- Azeotropic removal of water
- Temperature rises to ~230°C

eaction completion

4. Cooling & Crystallization
- Cool to <30°C to precipitate product

iiter
5. Solid-Liquid Separation
- Filtration to isolate crude product
urify

6. Refining
- Recrystallization from xylene

Dry
7. Final Product
- Pure BBOT Crystals

Click to download full resolution via product page

Caption: General workflow for the synthesis of BBOT.
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Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a typical procedure for synthesizing BBOT.

e Reactor Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and a
Dean-Stark apparatus for water separation, combine trichlorobenzene and toluene in a 5:1
weight ratio to create the solvent mixture.[13]

o Reactant Addition: To the solvent, add thiophene-2,5-dicarboxylic acid, 5-tert-butyl-o-
aminophenol, and boric acid.[1] The molar ratio should be carefully controlled to ensure
complete reaction.

o Condensation: Begin heating the mixture with continuous stirring. The condensation reaction
typically initiates at around 120°C.[1][13]

o Dehydration: As the reaction proceeds, water is formed and is continuously removed from
the reaction mixture by the Dean-Stark trap. This azeotropic removal is critical; its progress is
monitored by the volume of water collected. The reaction temperature will gradually rise as
water is removed, eventually reaching up to 230°C.[3] The completion of the reaction is
indicated when water evolution ceases.

o Crystallization: Once the reaction is complete, cool the mixture to below 30°C. The BBOT
product, being poorly soluble in the solvent at low temperatures, will crystallize out of the
solution.[3]

« |solation and Purification: The crystallized solid is isolated via filtration. The filter cake is then
washed and can be further purified by recrystallization from a suitable solvent like xylene to
yield the final high-purity product.[13]

Mechanism of Fluorescence

The primary application of BBOT as an optical brightener relies on its fluorescent properties.
The process can be broken down into three key stages:

o UV Absorption: The conjugated 1t-system of the BBOT molecule readily absorbs high-energy
photons from the ultraviolet region of the electromagnetic spectrum (typically ~375 nm).[2][4]
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o Excited State: This absorption of energy promotes electrons from the highest occupied
molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), placing the
molecule in an excited singlet state.

» Fluorescent Emission: The molecule quickly relaxes from this excited state back to its ground
state. In doing so, it releases the absorbed energy by emitting a photon. Due to vibrational
relaxation and other non-radiative processes, the emitted photon has lower energy (a longer
wavelength) than the absorbed photon, falling within the blue part of the visible spectrum
(~435 nm).[11] This emitted blue light masks any inherent yellow cast in a material and adds
to the overall reflected light, making the surface appear whiter and brighter.

Key Applications

BBOT's high fluorescence efficiency, stability, and compatibility with various materials have led
to its widespread use.

Optical Brightener in Polymers and Textiles

This is the most common application of BBOT. It is incorporated into a wide range of
thermoplastic resins, including PVC, polyethylene (PE), polypropylene (PP), and polystyrene
(PS), to improve their visual appearance.[2][4][11] Similarly, it is used in the textile industry to
enhance the whiteness of fabrics.[2]

Coatings, Paints, and Inks

In the formulation of coatings, paints, and printing inks, BBOT serves to improve brightness and
color stability.[2][6] It provides a more vibrant and visually appealing finish by converting
ambient UV light into visible blue light.

Scintillators for Radiation Detection

BBOT is used as a wavelength shifter in liquid and plastic scintillators.[5] In this role, it absorbs
the primary light emitted by a scintillator solvent (excited by ionizing radiation) and re-emits it at
a longer wavelength that is more efficiently detected by photomultiplier tubes.[14][15] This
improves the overall efficiency and performance of the radiation detector.

Fluorescent Probes and Dopants
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In scientific research, BBOT is studied for its potential as a fluorescent material in
optoelectronic devices.[2][16] It has been successfully used as a high-concentration fluorescent
dopant in thin nano-porous silica films, creating materials with uniform and bright blue
fluorescence without molecular aggregation at certain concentrations.[2][16]

Safety and Handling

Proper handling of BBOT is essential to ensure laboratory safety.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, to avoid direct contact with the skin and eyes.[2][17]

» Ventilation: Handle BBOT in a well-ventilated area or under a chemical fume hood to prevent
the inhalation of dust particles, mists, or vapors.[16][18]

» Dust and Ignition Sources: Avoid the formation of dust clouds, as fine powders can be
explosive. Keep the compound away from open flames, sparks, and other sources of
ignition.[2][18] BBOT is a combustible solid.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[17] It is
incompatible with strong oxidizing agents.[4][6]

o Spill and Disposal: In case of a spill, sweep up the solid material carefully, avoiding dust
generation, and place it in a suitable container for disposal.[17] Dispose of the chemical in
accordance with local, state, and federal regulations.

Conclusion

2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene is a versatile and highly effective fluorescent
compound with significant industrial and scientific importance. Its robust chemical structure
provides excellent stability, while its distinct spectroscopic properties make it an ideal optical
brightener, a component in advanced scintillator technologies, and a promising material for
optoelectronic research. Understanding its synthesis, mechanism, and safe handling protocols
allows researchers and industry professionals to fully leverage its capabilities in developing
next-generation materials and technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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